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Compound of Interest

Compound Name: 3-Chloro-2-methylpropene

Cat. No.: B057409

Extensive investigation into the existing scientific literature reveals that 3-Chloro-2-
methylpropene is a synthetic compound and is not known to occur naturally.[1][2][3] This
finding precludes the creation of an in-depth technical guide or whitepaper on its natural
occurrence, as there is no evidence of its presence in plants, microorganisms, or as a natural
metabolic byproduct.

3-Chloro-2-methylpropene is primarily synthesized for industrial applications. It serves as a
crucial intermediate in the manufacturing of various chemicals, including plastics,
pharmaceuticals, and pesticides such as carbofuran, ethalfluralin, and fenbutatin oxide.[1][4][5]
It has also seen limited use as a fumigant for grains and seeds of certain vegetables.[1][3]

The synthesis of 3-Chloro-2-methylpropene typically involves the chlorination of isobutylene
(2-methyl-1-propene).[1][6] Due to its industrial origins and synthetic nature, information
regarding its natural biosynthesis, signaling pathways in biological systems, or experimental
protocols for its isolation from natural sources is non-existent.

While the metabolism of 3-Chloro-2-methylpropene has been studied in laboratory animals,
this research focuses on its toxicokinetics and detoxification pathways following synthetic
exposure, rather than its role in any natural biological processes.[7][8] Studies in rats have
shown that it is rapidly absorbed, metabolized, and excreted, with the primary urinary
metabolite being N-acetyl-S-(2-methylpropenyl)cysteine, which is formed through conjugation
with glutathione.[8]
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Given the absence of any data supporting the natural occurrence of 3-Chloro-2-
methylpropene, it is not possible to fulfill the request for a technical guide detailing its
presence in nature, including data tables on its natural abundance, experimental protocols for
its extraction from natural matrices, or diagrams of naturally occurring signaling pathways in
which it is involved. All available evidence points to 3-Chloro-2-methylpropene as a product of
industrial synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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